Cas no 1204085-45-9 (2-(2-azidoethoxy)ethan-1-amine hydrochloride)

• Product Name: 2-(2-azidoethoxy)ethan-1-amine hydrochloride
• CAS No: 1204085-45-9
• MF: C₄H₁₁ClN₄O
• MW: 166.61
• CID: 5142077
• PubChem ID: 137963931
• Update Time: 2025-06-30

2-(2-azidoethoxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Azidoethoxy)ethanamine HCl
• 2-(2-azidoethoxy)ethan-1-amine hydrochloride

• Inchi： 1S/C4H10N4O.ClH/c5-1-3-9-4-2-7-8-6;/h1-5H2;1H
• InChI Key： KOBHGGAEWDASLS-UHFFFAOYSA-N
• SMILES： C(OCCN)CN=[N+]=[N-].Cl

Additional information on 2-(2-azidoethoxy)ethan-1-amine hydrochloride

Recent Advances in the Application of 2-(2-azidoethoxy)ethan-1-amine hydrochloride (CAS: 1204085-45-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-azidoethoxy)ethan-1-amine hydrochloride (CAS: 1204085-45-9) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in bioconjugation, drug delivery, and molecular imaging. This research brief aims to summarize the latest findings and advancements related to this compound, highlighting its potential in various therapeutic and diagnostic applications.

Recent studies have demonstrated the utility of 2-(2-azidoethoxy)ethan-1-amine hydrochloride as a key intermediate in click chemistry reactions, particularly in the synthesis of azide-containing biomolecules. Its unique chemical structure, featuring an azido group and a terminal amine, allows for efficient conjugation with alkyne-functionalized molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This property has been exploited in the development of targeted drug delivery systems, where the compound serves as a linker to attach therapeutic agents to carrier molecules such as antibodies or nanoparticles.

In the context of drug discovery, researchers have utilized 2-(2-azidoethoxy)ethan-1-amine hydrochloride to create novel prodrugs and bioconjugates. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of antibody-drug conjugates (ADCs) for cancer therapy. The study highlighted the compound's ability to maintain stability under physiological conditions while enabling controlled release of the active drug at the target site, thereby improving therapeutic efficacy and reducing off-target effects.

Another significant application of 2-(2-azidoethoxy)ethan-1-amine hydrochloride has been in the field of molecular imaging. Recent work published in Bioconjugate Chemistry demonstrated its use as a building block for the development of PET (positron emission tomography) tracers. The azido group allows for efficient radiolabeling with fluorine-18 or other isotopes, while the amine functionality provides a site for further modification with targeting moieties. This dual functionality makes the compound particularly valuable for the design of next-generation imaging probes.

From a safety and pharmacokinetic perspective, recent preclinical studies have shown that 2-(2-azidoethoxy)ethan-1-amine hydrochloride exhibits favorable properties for pharmaceutical applications. Its moderate hydrophilicity contributes to good solubility in aqueous solutions, while the presence of the azido group does not appear to cause significant toxicity in cell culture and animal models. However, researchers caution that proper handling procedures should be followed due to the potential reactivity of the azido group.

Looking forward, the unique properties of 2-(2-azidoethoxy)ethan-1-amine hydrochloride position it as a valuable tool for advancing multiple areas of pharmaceutical research. Current investigations are exploring its use in the development of novel vaccine platforms, where its ability to facilitate controlled antigen presentation may lead to improved immune responses. Additionally, its application in the emerging field of theranostics (combined therapy and diagnostics) shows particular promise, with several research groups reporting promising preliminary results.

In conclusion, 2-(2-azidoethoxy)ethan-1-amine hydrochloride (CAS: 1204085-45-9) represents a versatile and valuable compound in modern chemical biology and pharmaceutical research. Its dual functionality, combined with favorable physicochemical properties, makes it an important building block for various applications ranging from drug development to molecular imaging. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic and diagnostic agents.